Cas no 567-83-9 (2H-1-Benzopyran-3-aceticacid, 4-hydroxy-a-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-)

• Product name: 2H-1-Benzopyran-3-aceticacid, 4-hydroxy-a-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-
• CAS No: 567-83-9
• MF: C₂₀H₁₂O₈
• MW: 380.304486274719
• CID: 375749
• PubChem ID: 54682149

2H-1-Benzopyran-3-aceticacid, 4-hydroxy-a-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-aceticacid, 4-hydroxy-a-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-
• 2,2-bis(4-hydroxy-2-oxochromen-3-yl)acetic acid
• 4-hydroxy-alpha-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-2H-1-benzopyran-3-acetic acid
• bis(2-hydroxy-4-oxo-4H-chromen-3-yl)acetic acid
• Oprea1_057302
• EU-0045253
• Pelentanic acid
• CCG-20520
• HMS1482L11
• Biscoumacetic acid
• IDI1_021331
• VS-02605
• 2,2-bis(4-hydroxy-2-oxo-2H-chromen-3-yl)acetic acid
• SCHEMBL5194045
• EINECS 209-306-0
• Di-(4-hydroxy-3-cumarinyl)-essigsaure
• 599YVU404I
• Q27261685
• ChemDiv3_003421
• CBDivE_005047
• NS00042826
• bis(4-hydroxy-2-oxo-2H-chromen-3-yl)acetic acid
• Oprea1_314918
• UNII-599YVU404I
• DTXSID40205259
• CS-0326966
• 567-83-9
• AKOS000623632

• Inchi： InChI=1S/C20H12O8/c21-16-9-5-1-3-7-11(9)27-19(25)14(16)13(18(23)24)15-17(22)10-6-2-4-8-12(10)28-20(15)26/h1-8,13,21-22H,(H,23,24)
• InChI Key： NEDXBAMFCBNKIB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C(C(=O)O2)C(C3=C(C4=CC=CC=C4OC3=O)O)C(=O)O)O

Computed Properties

• Exact Mass: 380.05321734g/mol
• Monoisotopic Mass: 380.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins